Cas no 108128-49-0 (Benzene,4-ethoxy-1-isocyanato-2-nitro-)

Benzene,4-ethoxy-1-isocyanato-2-nitro- structure
108128-49-0 structure
Product Name:Benzene,4-ethoxy-1-isocyanato-2-nitro-
CAS No:108128-49-0
MF:C9H8N2O4
MW:208.170822143555
CID:127813
PubChem ID:24879603
Update Time:2025-04-18

Benzene,4-ethoxy-1-isocyanato-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,4-ethoxy-1-isocyanato-2-nitro-
    • 4-Ethoxy-1-isocyanato-2-nitrobenzene
    • 4-Aethoxy-2-nitro-phenylisocyanat
    • 4-ethoxy-2-nitro-phenyl isocyanate
    • 4-Ethoxy-2-nitrophenyl isocyanate
    • 557021_ALDRICH
    • AC1MUZ00
    • ACMC-20amjj
    • AG-D-24284
    • CTK4A5870
    • Isocyanicacid, 4-ethoxy-2-nitrophenyl ester (6CI)
    • 4-ETHOXY-2-NITROPHENYL ISOCYANATE 97
    • 108128-49-0
    • J-002063
    • SCHEMBL3836346
    • DTXSID50394648
    • 4-Ethoxy-2-nitrophenyl isocyanate, 97%
    • MDL: MFCD03427181
    • Inchi: 1S/C9H8N2O4/c1-2-15-7-3-4-8(10-6-12)9(5-7)11(13)14/h3-5H,2H2,1H3
    • InChI Key: ANUZRQJHDHUGTM-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=C(C=1)[N+](=O)[O-])N=C=O

Computed Properties

  • Exact Mass: 208.04844
  • Monoisotopic Mass: 208.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 54-58 °C (lit.)
  • Flash Point: Fahrenheit: 122 ° f
    Celsius: 50 ° c
  • PSA: 81.8
  • Solubility: Not determined

Benzene,4-ethoxy-1-isocyanato-2-nitro- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:UN 3335
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R10
  • Safety Term:S26-36
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd